Cas no 851948-39-5 (ethyl 3-(4-methylphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-methylphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851948-39-5
• MF: C₂₃H₁₈N₄O₆S
• MW: 478.477223873138
• CID: 6503463
• Update Time: 2025-07-16

ethyl 3-(4-methylphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-methylphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 3,4-dihydro-3-(4-methylphenyl)-5-[(3-nitrobenzoyl)amino]-4-oxo-, ethyl ester

• Inchi： 1S/C23H18N4O6S/c1-3-33-23(30)19-17-12-34-21(24-20(28)14-5-4-6-16(11-14)27(31)32)18(17)22(29)26(25-19)15-9-7-13(2)8-10-15/h4-12H,3H2,1-2H3,(H,24,28)
• InChI Key： JXAPWIFDYQRTQV-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(C)C=C2)C(=O)C2=C(NC(=O)C3=CC=CC([N+]([O-])=O)=C3)SC=C12

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 10.72±0.20(Predicted)

Additional information on ethyl 3-(4-methylphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Introduction to Ethyl 3-(4-methylphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851948-39-5)

Ethyl 3-(4-methylphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate, identified by its CAS number 851948-39-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the heterocyclic class, characterized by its fused ring system consisting of a thiophene and a pyridazine moiety, which endows it with unique chemical and pharmacological properties.

The molecular structure of this compound features several key functional groups, including an ethyl ester at the carboxyl position, a methyl substituent on the phenyl ring, and a nitro group on the benzamide moiety. These structural elements contribute to its potential biological activity and make it a valuable scaffold for drug discovery. The presence of the thieno[3,4-d]pyridazine core is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry, known for its role in various bioactive molecules.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities. The compound Ethyl 3-(4-methylphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has been extensively studied for its potential pharmacological effects. Research has indicated that this molecule may exhibit properties relevant to anti-inflammatory, anti-tumor, and anti-microbial applications. These findings are supported by in vitro and in vivo studies that have demonstrated promising results in preclinical models.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the nitrobenzamide group into the thiophene-pyridazine framework is particularly challenging but crucial for achieving the desired biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct this complex molecule efficiently.

The pharmacological profile of Ethyl 3-(4-methylphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has been explored through various biochemical assays. These studies have revealed that the compound interacts with multiple biological targets, including enzymes and receptors involved in inflammatory pathways. The nitro group on the benzamide moiety appears to play a critical role in modulating these interactions, suggesting that it could be a key determinant of the compound's pharmacological activity.

One of the most intriguing aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The structural features of Ethyl 3-(4-methylphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate make it an attractive candidate for further optimization through structure-based drug design approaches. By modifying specific functional groups or introducing new substituents, researchers can fine-tune its biological activity to achieve desired therapeutic effects.

The latest research in this area has focused on understanding the mechanism of action of this compound at a molecular level. High-resolution structural studies using techniques such as X-ray crystallography have provided insights into how Ethyl 3-(4-methylphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate interacts with its target proteins. These structural insights are invaluable for designing more potent and selective analogs with improved pharmacokinetic properties.

In addition to its therapeutic potential, Ethyl 3-(4-methylphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate also holds promise for industrial applications. Its unique chemical structure makes it suitable for use as an intermediate in the synthesis of more complex organic molecules. Furthermore, its stability under various storage conditions enhances its utility in industrial processes where long-term shelf life is essential.

The future direction of research on Ethyl 3-(4-methylphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate will likely focus on expanding its biological profile through further preclinical studies. Investigating its effects on different disease models and understanding its toxicity profile will be crucial steps before it can be considered for clinical development. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, Ethyl 3-(4-methylphenyl)-5-(3-nitrobenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851948-39-5) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique chemical properties make it an excellent candidate for further exploration as a lead molecule for drug development. As our understanding of its pharmacology and synthesis continues to grow，this compound is poised to play an important role in addressing unmet medical needs.